Cas no 104211-73-6 (9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,25-triol,24-methyl-, (1a,3b,5Z,7E,22E)- (9CI))
104211-73-6 structure
Product Name:9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,25-triol,24-methyl-, (1a,3b,5Z,7E,22E)- (9CI)
CAS No:104211-73-6
MF:C29H46O3
MW:442.673749446869
CID:141276
PubChem ID:6438986
Update Time:2025-04-19
9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,25-triol,24-methyl-, (1a,3b,5Z,7E,22E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,25-triol,24-methyl-, (1a,3b,5Z,7E,22E)- (9CI)
- (1S,3R,5Z)-5-[(2E)-2-[(1S,3aS,7aR)-1-[(E,2R)-6-hydroxy-5,5,6-trimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- 1,25-dihydroxy-24,24-dimethyl-22-dehydrovitamin D3
- (1R,3S,5Z,7E,17alpha,22E,24xi)-24-methyl-9,10-secoergosta-5,7,10,22-tetraene-1,3,25-triol
- Doh-DM-D3
- 104211-73-6
-
- Inchi: 1S/C29H46O3/c1-19(14-16-27(3,4)28(5,6)32)24-12-13-25-21(9-8-15-29(24,25)7)10-11-22-17-23(30)18-26(31)20(22)2/h10-11,14,16,19,23-26,30-32H,2,8-9,12-13,15,17-18H2,1,3-7H3/b16-14+,21-10+,22-11-/t19-,23+,24+,25+,26-,29-/m1/s1
- InChI Key: GCSPQHJHCMOZGJ-XDTVPYGMSA-N
- SMILES: OC(C)(C)C(C)(C)/C=C/[C@@H](C)[C@@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@@H](C[C@H](C\3)O)O)/CCC[C@]12C
Computed Properties
- Exact Mass: 442.344695
- Monoisotopic Mass: 442.344695
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 799
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.7
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.5
Experimental Properties
- Density: 1.05
- Boiling Point: 584°Cat760mmHg
- Flash Point: 242.4°C
- Refractive Index: 1.552
9,10-Secoergosta-5,7,10(19),22-tetraene-1,3,25-triol,24-methyl-, (1a,3b,5Z,7E,22E)- (9CI) Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent